Cas no 5788-47-6 (6-methylpyridazine-3-thiol)

• Product Name: 6-methylpyridazine-3-thiol
• CAS No: 5788-47-6
• MF: C₅H₆N₂S
• MW: 126.179539203644
• MDL: MFCD00234112
• CID: 46180
• PubChem ID: 817144
• Update Time: 2025-05-20

6-methylpyridazine-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinethione, 6-methyl-
• 6-Methyl-3-pyridazinethiol
• 3-Mercapto-6-methylpyridazine
• 3-methyl-1H-pyridazine-6-thione
• 6-Methyl-2H-pyridazin-3-thion
• 6-methyl-2H-pyridazine-3-thione
• 6-Methylpyridazin-3-thion
• 6-methylpyridazine-3-thiol
• 6-methylpyridazine-3-thione
• AC-907/25004448
• CS-0263033
• SCHEMBL744656
• AKOS010565383
• EN300-84853
• 5788-47-6
• DTXSID30355752
• FXQINRXVWWPGIQ-UHFFFAOYSA-N
• AT17805
• AM100985
• 6-methylpyridazine-3(2H)-thione
• FT-0621223

• MDL： MFCD00234112
• Inchi： 1S/C5H6N2S/c1-4-2-3-5(8)7-6-4/h2-3H,1H3,(H,7,8)
• InChI Key： FXQINRXVWWPGIQ-UHFFFAOYSA-N
• SMILES： S=C1C=CC(C)=NN1

Computed Properties

• Exact Mass: 126.02500
• Monoisotopic Mass: 126.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.23
• Boiling Point: 427.7°Cat760mmHg
• Flash Point: 212.5°C
• Refractive Index: 1.634
• PSA: 64.58000
• LogP: 1.07370

Additional information on 6-methylpyridazine-3-thiol

Recent Advances in the Study of 6-Methylpyridazine-3-thiol (CAS: 5788-47-6) and Its Applications in Chemical Biology and Medicine

6-Methylpyridazine-3-thiol (CAS: 5788-47-6) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by a pyridazine ring substituted with a methyl group at the 6-position and a thiol group at the 3-position, exhibits unique chemical properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its role as a building block in drug design, its interactions with biological targets, and its potential as a modulator of enzymatic activity.

One of the key areas of research involving 6-methylpyridazine-3-thiol is its use as a scaffold in the development of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Recent publications have demonstrated that derivatives of 6-methylpyridazine-3-thiol can selectively inhibit specific kinases, offering a pathway for the development of targeted therapies. For example, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 6-methylpyridazine-3-thiol derivatives that exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are often overactive in cancer cells.

In addition to its role in kinase inhibition, 6-methylpyridazine-3-thiol has been investigated for its potential as a chelating agent in metal-based therapeutics. The thiol group in the molecule can form stable complexes with transition metals, such as gold and platinum, which are commonly used in anticancer drugs. A recent study in the European Journal of Inorganic Chemistry highlighted the ability of 6-methylpyridazine-3-thiol to enhance the solubility and bioavailability of platinum-based compounds, thereby improving their therapeutic efficacy while reducing side effects. This finding opens new avenues for the design of metal-based drugs with improved pharmacokinetic profiles.

Another promising application of 6-methylpyridazine-3-thiol lies in its use as a fluorescent probe for bioimaging. The compound's ability to undergo photoinduced electron transfer (PET) makes it suitable for detecting reactive oxygen species (ROS) in living cells. A 2022 study in Analytical Chemistry demonstrated that a derivative of 6-methylpyridazine-3-thiol could selectively detect hydrogen peroxide (H2O2) in real time, providing a valuable tool for studying oxidative stress in biological systems. This application is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a critical role in disease progression.

Despite these advances, challenges remain in the practical application of 6-methylpyridazine-3-thiol. For instance, its stability under physiological conditions and its potential toxicity at higher concentrations require further investigation. Recent efforts have focused on modifying the compound's structure to enhance its stability and reduce off-target effects. A 2023 preprint on bioRxiv described the synthesis of a water-soluble derivative of 6-methylpyridazine-3-thiol with improved pharmacokinetic properties, paving the way for future in vivo studies.

In conclusion, 6-methylpyridazine-3-thiol (CAS: 5788-47-6) represents a versatile and promising compound in the fields of chemical biology and medicinal chemistry. Its applications range from kinase inhibition and metal-based therapeutics to bioimaging, highlighting its broad potential. Ongoing research aims to address the remaining challenges and further explore its therapeutic and diagnostic capabilities. As the field progresses, 6-methylpyridazine-3-thiol is likely to play an increasingly important role in the development of next-generation pharmaceuticals and biomedical tools.